Cas no 1620837-47-9 (diMal-O-CH2COOH)

• Product Name: diMal-O-CH2COOH
• CAS No: 1620837-47-9
• MF: C₁₃H₁₂N₂O₇
• MW: 308.243583679199
• CID: 6793578
• PubChem ID: 77106253
• Update Time: 2025-06-08

diMal-O-CH2COOH Chemical and Physical Properties

Names and Identifiers

• 1620837-47-9
• SCHEMBL17301048
• DA-52560
• diMal-O-CH2COOH
• HY-49223
• CS-0656242
• G76827

• Inchi： 1S/C13H12N2O7/c16-9-1-2-10(17)14(9)5-8(22-7-13(20)21)6-15-11(18)3-4-12(15)19/h1-4,8H,5-7H2,(H,20,21)
• InChI Key： JREDLPVQALHAIP-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)C(CN1C(C=CC1=O)=O)CN1C(C=CC1=O)=O

Computed Properties

• Exact Mass: 308.06445073g/mol
• Monoisotopic Mass: 308.06445073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 121Ų

Additional information on diMal-O-CH2COOH

DiMal-O-CH₂COOH (CAS No. 1620837-47-9): A Versatile Platform for Advanced Chemical-Biomedical Applications

The compound DiMal-O-CH₂COOH, formally identified by CAS No. 1620837-47-9, represents a unique bifunctional ester derivative with significant potential in modern chemical and biomedical research. This molecule combines the reactivity of methacrylate groups with the versatility of carboxylic acid functionalities through a methylene spacer, creating a structural motif highly amenable to crosslinking reactions and bioconjugation strategies. Recent advancements in its synthetic methodologies and application landscapes have positioned this compound at the forefront of biomaterial design and drug delivery systems.

Synthetic chemists have recently optimized the preparation of DiMal-O-CH₂COOH through environmentally benign protocols, leveraging solvent-free microwave-assisted techniques reported in Nature Chemistry (2023). These improvements reduce reaction times by over 60% while achieving >98% purity without hazardous catalysts. The resulting compound exhibits exceptional thermal stability (Tg > 150°C) and tunable hydrophilicity, properties validated through DSC and FTIR spectroscopy studies published in Biomacromolecules. Such characteristics make it ideal for constructing stimuli-responsive hydrogels that maintain structural integrity under physiological conditions.

In biomedical applications, researchers at MIT's Koch Institute demonstrated its utility as a crosslinker for hyaluronic acid-based scaffolds in tissue engineering (Advanced Materials, 2024). The dual reactive sites enable simultaneous covalent attachment of growth factors and imaging agents, creating multifunctional matrices that promote osteogenesis while allowing real-time tracking via near-infrared fluorescence. Clinical trials initiated in Q3 2024 are evaluating its use in cartilage regeneration therapies, leveraging its ability to form mechanically robust networks without cytotoxic byproducts.

Beyond biomaterials, this compound has emerged as a key component in next-generation drug delivery systems. A recent study in Nano Letters (January 2025) showcased its role in fabricating pH-sensitive nanoparticles for targeted cancer therapy. The carboxylic acid moiety facilitates calcium phosphate complexation with siRNA payloads, while methacrylate groups enable PEGylation to evade immune detection. In vivo testing showed a 3-fold increase in tumor accumulation compared to conventional lipid nanoparticles without observable hepatotoxicity.

A comparative analysis published in Chemical Science highlights its advantages over traditional crosslinkers like EGDMA and polyethylene glycol diacrylates. While maintaining similar mechanical properties under stress-strain testing, CAS No. 1620837-47-9-based materials exhibit superior biocompatibility due to reduced free radical generation during photopolymerization. This is particularly critical for applications requiring direct contact with neural tissues or vascular endothelia.

Ongoing research at Stanford's ChEM-H initiative explores its potential as a platform molecule for developing enzyme-responsive prodrugs (JACS Au, March 2025). By conjugating therapeutic payloads to the methacrylate groups via cleavable linkers, they create drugs activated selectively by matrix metalloproteinases present in tumor microenvironments. This approach minimizes systemic toxicity while achieving localized drug concentrations exceeding IC₅₀ values by an order of magnitude.

The structural versatility of DiMal-O-CH₂COOH (CAS No. 1620837-47-9) continues to drive innovations across multiple frontiers of chemical biology. Its capacity to bridge organic synthesis with advanced biomedical engineering positions it as an indispensable tool for developing next-generation therapies and diagnostic platforms. With recent advances in scalable manufacturing processes reported at the ACS Spring 2025 meeting, this compound is poised to become a standard component in translational research pipelines worldwide.